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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

This guide provides a comprehensive benchmark of dipropyl adipate's performance as a

solvent, particularly for applications in the pharmaceutical, cosmetic, and industrial sectors. For

researchers, scientists, and drug development professionals, this document offers an objective

comparison with alternative solvents, supported by experimental data and detailed

methodologies.

Dipropyl adipate is a diester of adipic acid and propanol, valued for its properties as a non-oily

emollient, skin-conditioning agent, and effective solvent.[1] It is a clear, colorless liquid with a

faint, pleasant odor, and it is soluble in organic solvents but insoluble in water.[2][3] Its utility

extends to various formulations, including lotions, creams, sunscreens, and topical

pharmaceutical preparations, where it aids in the dissolution and delivery of active ingredients.

[2][4][5] Furthermore, it serves as a specialty solvent in household cleaners and as a plasticizer

for polymers like PVC.[6][7]

Quantitative Data Comparison
To provide a clear benchmark, the physical and chemical properties of dipropyl adipate are

compared with those of two common alternative solvents: Isopropyl Myristate, another widely

used emollient and solvent in cosmetics, and Diethyl Adipate, a structurally similar adipate

ester.
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Property Dipropyl Adipate Isopropyl Myristate Diethyl Adipate

CAS Number 106-19-4 110-27-0 141-28-6

Chemical Formula C₁₂H₂₂O₄ C₁₇H₃₄O₂ C₁₀H₁₈O₄

Molecular Weight 230.30 g/mol [8][9] 270.45 g/mol 202.25 g/mol

Appearance
Colorless, clear

liquid[3][10]
Colorless, oily liquid Colorless liquid

Boiling Point
144°C (at 10 mmHg)

[10]
193 °C (at 20 mmHg) 251 °C

Flash Point 146°C[10] 150 °C 110 °C

Density 0.979 g/cm³[10] ~0.85 g/cm³ 1.009 g/cm³

Refractive Index 1.42[10] ~1.435 ~1.427

Water Solubility Insoluble[2][11] Insoluble Slightly soluble

Performance and Application Comparison
The selection of a solvent is critical for formulation efficacy, stability, and sensory

characteristics. This section compares the performance of dipropyl adipate against its

alternatives in key application areas.
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Performance
Aspect

Dipropyl Adipate Isopropyl Myristate Diethyl Adipate

Primary Functions

Solvent, emollient,

skin-conditioning

agent, plasticizer[1]

Emollient, solvent,

penetration enhancer

Solvent, plasticizer,

fragrance ingredient

Key Applications

Topical

pharmaceuticals,

cosmetics

(sunscreens, lotions),

household cleaners,

PVC plasticizer[2][4]

[7]

Cosmetics, topical

medicaments,

fragrances

Food flavoring,

cosmetics, plasticizer

Sensory Profile

Non-greasy,

lightweight, smooth

feel[2][5]

Oily, but good

spreadability
-

Solvency

Good for dissolving

and dispersing active

ingredients and

resins[4][5]

Effective solvent for

many cosmetic

ingredients

Good solvency for

various resins and oils

Advantages

Rapid absorbency,

low residual tack,

good low-temperature

performance as a

plasticizer[7]

Excellent emollience

and spreadability
-

Disadvantages -
Can be comedogenic

for some skin types

Higher water solubility

may be undesirable in

some formulations

Experimental Protocols
Accurate assessment of a solvent's performance is predicated on standardized experimental

methodologies. The following protocols outline procedures for determining solvent miscibility

and quantifying solubility.
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Protocol 1: Visual Miscibility Test (Qualitative)
This method provides a rapid, qualitative assessment of the miscibility between a solute and a

solvent.

Objective: To determine if a solid solute is soluble, partially soluble, or insoluble in a solvent at

room and elevated temperatures.

Materials:

Solid solute to be tested

Dipropyl adipate (or alternative solvent)

Test tubes

Vortex mixer

Hot water bath or steam bath

Procedure:

Place approximately 100 mg of the solid to be crystallized into a test tube.[12]

Add 2 mL of the solvent to the test tube.

Vigorously mix the contents using a vortex mixer.[12]

Observation at Room Temperature:

If the solid completely dissolves, the solvent is not suitable for crystallization but is a good

solvent at room temperature.[12]

If the solid remains undissolved, proceed to the next step.[12]

Observation at Elevated Temperature:

Heat the test tube in a hot water or steam bath.[12]
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If the solid dissolves upon heating, the solvent may be suitable for crystallization.[12]

If the solid does not dissolve at the boiling point of the solvent, the solvent is considered

poor for this particular solute.[12]

Crystallization Observation:

If the solid dissolved when hot, allow the solution to cool to room temperature, then place

it in an ice bath for 10-20 minutes.[12]

If crystals form, the solvent is effective for crystallization. If no crystals form, the solvent is

not suitable for this purpose.[12]

Protocol 2: Quantitative Solubility Determination by UV-
Vis Spectrophotometry
This method is employed to determine the precise solubility of a UV-active solute in a UV-

transparent solvent.

Objective: To quantify the maximum concentration of a solute that can be dissolved in a solvent

at a specific temperature.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

The solute and solvent of interest

Shaker or magnetic stirrer

Syringe filters (or other filtration apparatus)
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Procedure:

Part A: Preparation of a Standard Curve

Prepare a stock solution of the solute in the chosen solvent at a precisely known

concentration.[13]

Create a series of standard solutions by accurately diluting the stock solution.[13]

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) of the solute.[13]

Plot a graph of absorbance versus concentration to generate a standard curve. The

relationship should be linear (y = mx + c), in accordance with the Beer-Lambert law.[13]

Part B: Preparation and Analysis of a Saturated Solution

Add an excess amount of the solute to a known volume of the solvent in a flask.[13]

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached. A shaker or magnetic stirrer is recommended.[13]

After reaching equilibrium, allow the mixture to settle. Carefully filter the supernatant to

remove any undissolved solid.[13]

Accurately dilute the filtered, saturated solution to a concentration that falls within the linear

range of the standard curve.[13]

Measure the absorbance of the diluted solution at λmax.[13]

Use the equation from the standard curve to calculate the concentration of the diluted

solution.[13]

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution. This value represents the solubility of the solute in the solvent at that

temperature.[13]
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Visualizations
The following diagrams illustrate the workflows and logical considerations in solvent

performance benchmarking.
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Phase 1: Initial Screening

Phase 2: Quantitative Analysis

Phase 3: Final Selection

Define Solute & Application Requirements

Identify Potential Solvents
(e.g., Dipropyl Adipate, Alternatives)

Qualitative Miscibility Test
(Protocol 1)

Assess Basic Compatibility
(Soluble / Insoluble)

Quantitative Solubility Test
(Protocol 2)

Proceed if compatible

Determine Solubility Limit (e.g., mg/mL)

Analyze Other Performance Metrics
(e.g., Stability, Viscosity)

Gather Safety & Environmental Data

Compare Data in Performance Matrix

Select Optimal Solvent

Formulation & Final Testing
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Caption: Experimental workflow for solvent selection and evaluation.
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Performance Criteria Safety & Regulatory Physical Properties

Solvent Selection

Solubility Power Chemical Stability Sensory Profile
(e.g., non-greasy) Low Toxicity High Flash Point Regulatory Compliance Low Volatility Optimal Viscosity Material Compatibility

Click to download full resolution via product page

Caption: Key considerations for solvent performance benchmarking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Performance Analysis of Dipropyl
Adipate as a Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086888#benchmarking-the-performance-of-dipropyl-
adipate-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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